Cas no 726691-28-7 (Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)-)

• Product Name: Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)-
• CAS No: 726691-28-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 558881
• PubChem ID: 26338865
• Update Time: 2025-04-19

Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-2-carboxylicacid, octahydro-, (2R,3aS,6aS)-
• Cyclopenta[b]pyrrole-2-carboxylic acid, octahydro-, (2R,3aS,6aS)- (9CI)
• SCHEMBL24866537
• 726691-28-7
• DTXSID60649919
• (2R,3aS,6aS)-Octahydrocyclopenta[b]pyrrole-2-carboxylic acid

• Inchi： 1S/C8H13NO2/c10-8(11)7-4-5-2-1-3-6(5)9-7/h5-7,9H,1-4H2,(H,10,11)/t5-,6-,7+/m0/s1
• InChI Key： OQHKEWIEKYQINX-LYFYHCNISA-N
• SMILES： OC([C@H]1C[C@@H]2CCC[C@@H]2N1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives